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Compound of Interest

Compound Name: Vinyl formate

Cat. No.: B057145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of ethenyl formate, also known as vinyl
formate. It covers its fundamental chemical identity, physicochemical properties, synthesis

protocols, and reactivity, with a focus on its applications in polymer science and as a synthetic

building block relevant to the pharmaceutical and materials science fields.

Chemical Identity and Synonyms
The compound with the chemical formula C₃H₄O₂ is formally known by its IUPAC name,

ethenyl formate.[1][2] However, it is more commonly referred to in literature and commerce as

vinyl formate.[2][3] A comprehensive list of its synonyms is provided in the table below.
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Identifier Type Identifier

IUPAC Name ethenyl formate[1][2]

Common Name Vinyl formate[2][3]

CAS Number 692-45-5[2][3]

Synonyms

Formic acid, vinyl ester; Vinyl methanoate;

Formic acid, ethenyl ester; Ethenyl

methanoate[2][4]

EC Number 211-730-6[2][3]

UNII LFS2HF6ZYT[2][3]

Physicochemical Properties
Ethenyl formate is a colorless liquid.[3] Its key physicochemical properties are summarized in

the table below, providing essential data for laboratory and industrial applications.

Property Value

Molecular Formula C₃H₄O₂[3][5]

Molar Mass 72.06 g/mol [2][3]

Density 0.963 g/cm³[3]

Boiling Point 46.8–47.0 °C[3]

Refractive Index (n20/D) 1.387[5][6]

InChI InChI=1S/C3H4O2/c1-2-5-3-4/h2-3H,1H2[2]

SMILES C=COC=O[2][3]

Synthesis of Ethenyl Formate
Ethenyl formate can be synthesized through several routes, primarily involving the introduction

of a vinyl group to formic acid or the formylation of a vinyl precursor.
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Experimental Protocols
Protocol 1: Transesterification (Vinyl Interchange)

This method involves the reaction of a readily available vinyl ester, such as vinyl acetate, with

formic acid.[1] The reaction is an equilibrium process where the acetate group is exchanged for

a formate group.[1]

Reactants: Vinyl acetate and formic acid.

Catalyst: A mercury(II) salt is often used to facilitate the reaction, though other catalysts can

be employed.

Procedure:

Combine vinyl acetate and a molar excess of formic acid in a reaction vessel.

Add a catalytic amount of mercury(II) acetate.

Heat the mixture under reflux. The progress of the reaction can be monitored by gas

chromatography.

Upon completion, the desired ethenyl formate is separated from the resulting acetic acid

and unreacted starting materials by fractional distillation.

Protocol 2: Vapor-Phase Reaction of Acetylene and Formic Acid

A continuous process for producing ethenyl formate involves the vapor-phase reaction of

acetylene with formic acid over a solid catalyst.[7]

Reactants: Acetylene gas and formic acid vapor.

Catalyst: A common catalyst is zinc acetate supported on activated charcoal pellets.[7]

Procedure:

A gaseous mixture of acetylene and formic acid, often with a small amount of acetic

anhydride to improve yield and catalyst stability, is prepared.[7]
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The reactant gas mixture is passed through a heated reactor tube containing the catalyst

bed.

The reaction is typically carried out at temperatures between 170 °C and 210 °C.[7]

The product stream exiting the reactor is cooled to condense the ethenyl formate and

other condensable components.

The liquid product is then purified by distillation to separate ethenyl formate from

byproducts and unreacted formic acid.[7]

Chemical Reactivity and Applications
The reactivity of ethenyl formate is characterized by the distinct functionalities of its vinyl group

and formate ester.[1] The vinyl group is susceptible to addition and polymerization reactions,

while the formate ester can undergo hydrolysis and substitution.[1]

Polymerization
A primary application of ethenyl formate is its use as a monomer in polymer science.[1] It

readily undergoes free-radical polymerization to produce polyvinyl formate (PVF). This

polymer is a key intermediate in the production of polyvinyl alcohol (PVA), a polymer with

numerous applications in the pharmaceutical industry, including as a film coating, a binder in

tablets, and a viscosity-increasing agent in ophthalmic solutions.[1][8] The hydrolysis of

polyvinyl formate to polyvinyl alcohol is often more rapid and can be achieved under milder

conditions than the hydrolysis of polyvinyl acetate.[7]
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Logical Relationship of Ethenyl Formate in Polymer Synthesis
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Caption: Logical workflow from ethenyl formate to its pharmaceutical applications.

Synthetic Intermediate
In organic synthesis, ethenyl formate serves as a versatile building block.[1] It can act as a

vinylating agent and is a precursor for the synthesis of more complex molecules.[1] Its dual

functionality allows for a range of chemical transformations, including oxidation to formic acid,

reduction to vinyl alcohol and formic acid, and substitution reactions at the formate group.[1]

Experimental Workflows
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The synthesis and subsequent use of ethenyl formate in a research setting typically follow a

structured workflow. The diagram below illustrates a general experimental workflow for the

synthesis and polymerization of ethenyl formate.
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Experimental Workflow: Ethenyl Formate Synthesis and Polymerization
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Caption: General workflow for the synthesis and polymerization of ethenyl formate.
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Conclusion
Ethenyl formate is a valuable and reactive monomer with significant applications in polymer

chemistry, particularly as a precursor to polyvinyl alcohol. Its synthesis can be achieved

through various established protocols, each with its own advantages. For researchers and

professionals in drug development and materials science, understanding the properties,

synthesis, and reactivity of ethenyl formate is crucial for leveraging its potential in creating

advanced materials and functional polymers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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